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Compound of Interest

Compound Name: Faldaprevir-d7

Cat. No.: B12412173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterium incorporation sites in

Faldaprevir-d7, a deuterated isotopologue of the hepatitis C virus (HCV) NS3/4A protease

inhibitor, Faldaprevir. This document outlines a plausible synthetic strategy, detailed

experimental protocols for key transformations, and the analytical methodologies required to

verify the sites and extent of deuterium labeling.

Introduction to Faldaprevir and Deuterium Labeling
Faldaprevir is a potent, second-generation, once-daily oral protease inhibitor that was

developed for the treatment of chronic hepatitis C. Deuterium-labeled analogues of

pharmaceutical compounds, such as Faldaprevir-d7, are invaluable tools in drug metabolism

and pharmacokinetic (DMPK) studies. The substitution of hydrogen with its heavier, stable

isotope, deuterium, can alter the metabolic profile of a drug by slowing the rate of metabolic

reactions that involve carbon-hydrogen bond cleavage. This "kinetic isotope effect" can lead to

a longer half-life, reduced formation of metabolites, and an improved safety profile.

Faldaprevir-d7 is specifically designed to investigate these effects.

Identification of Deuterium Incorporation Sites
Based on the commercially available Faldaprevir-d7, the seven deuterium atoms are

incorporated into the isobutyramide moiety of the molecule. Specifically, the two methyl groups

and the methine proton of the isobutyryl group are fully deuterated.
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Table 1: Deuterium Incorporation Sites in Faldaprevir-d7

Moiety
Position of Deuterium
Atoms

Number of Deuterium
Atoms

Isobutyramide
Methine proton of the

isobutyryl group
1

Isobutyramide
Both methyl groups of the

isobutyryl group
6

Total 7

The following diagram illustrates the structure of Faldaprevir with the deuterium incorporation

sites highlighted.
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D7-Isobutyramide Moiety
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Synthesis of Deuterated Precursor

Faldaprevir-d7 Assembly

Isobutyric acid-d8 Isobutyryl-d7 chloride
Chlorination

SOCl₂

Acylation with Isobutyryl-d7 chlorideThiazole-quinoline amine intermediate

Dipeptide intermediate

Amide CouplingCyclopropane intermediate
Intermediate A

Faldaprevir-d7

Click to download full resolution via product page

To cite this document: BenchChem. [Deuterium Incorporation in Faldaprevir-d7: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412173#deuterium-incorporation-sites-in-
faldaprevir-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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